Cas no 321-31-3 (3'-Chloro-2,2,2-trifluoroacetophenone)

• Product Name: 3'-Chloro-2,2,2-trifluoroacetophenone
• CAS No: 321-31-3
• MF: C₈H₄ClF₃O
• MW: 208.564971923828
• MDL: MFCD00461896
• CID: 304189
• PubChem ID: 2757931
• Update Time: 2025-05-20

3'-Chloro-2,2,2-trifluoroacetophenone Chemical and Physical Properties

Names and Identifiers

• 1-(3-Chlorophenyl)-2,2,2-trifluoroethanone
• 3'-CHLORO-2,2,2-TRIFLUOROACETOPHENONE
• Ethanone,1-(3-chlorophenyl)-2,2,2-trifluoro-
• 3’-CHLORO-2,2,2-TRIFLUOROACETOPHENONE
• FT-0631951
• SY030135
• EN300-56251
• DS-15300
• AKOS005259703
• MFCD00461896
• m-chloro-I,I,I-trifluoroacetophenone
• Benzene, 1-chloro-3-trifluoroacetyl
• trifluoromethyl 3-chlorophenyl ketone
• SCHEMBL111125
• Z852343518
• DTXSID00374076
• CK2588
• J-503122
• 321-31-3
• 1-(3-chlorophenyl)-2,2,2-trifluoroethan-1-one
• CS-0019050
• 3 inverted exclamation mark -Chloro-2,2,2-trifluoroacetophenone
• 1-(3-chlorophenyl)-2,2,2-trifluoro-ethanone
• AM20060158
• A821154
• DB-048164
• 1-(3-Chlorophenyl)-2,2,2-trfluoroethanone
• 3'-Chloro-2,2,2-trifluoroacetophenone

• MDL： MFCD00461896
• Inchi： 1S/C8H4ClF3O/c9-6-3-1-2-5(4-6)7(13)8(10,11)12/h1-4H
• InChI Key： KYFMLRJTDPGABF-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C(C(F)(F)F)=O

Computed Properties

• Exact Mass: 207.99000
• Monoisotopic Mass: 207.99
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 17.1A^2

Experimental Properties

• Density: 1.396
• Boiling Point: 177.66°C (rough estimate)
• Flash Point: 84.8°C
• Refractive Index: 1.469
• PSA: 17.07000
• LogP: 3.08500

3'-Chloro-2,2,2-trifluoroacetophenone Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 3'-Chloro-2,2,2-trifluoroacetophenone

Professional Introduction to 3'-Chloro-2,2,2-trifluoroacetophenone (CAS No: 321-31-3)

3'-Chloro-2,2,2-trifluoroacetophenone, with the chemical formula C₈H₅ClF₃O₂, is a fluorinated aromatic ketone that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound, identified by its CAS number 321-31-3, serves as a versatile intermediate in the synthesis of various biologically active molecules. Its unique structural features, including the presence of both chlorine and fluorine substituents, make it a valuable building block for developing novel therapeutic agents.

The significance of 3'-Chloro-2,2,2-trifluoroacetophenone in modern chemistry stems from its reactivity and the potential it offers for constructing complex molecular frameworks. The chloro and trifluoromethyl groups introduce electrophilic and electron-withdrawing effects, respectively, which can be exploited in various synthetic transformations. For instance, the chlorine atom can participate in nucleophilic aromatic substitution reactions, while the trifluoromethyl group enhances metabolic stability and lipophilicity, key factors in drug design.

In recent years, there has been a surge in research focused on fluorinated compounds due to their favorable pharmacokinetic properties. Studies have demonstrated that fluorine atoms can modulate the bioavailability, binding affinity, and metabolic degradation of drug candidates. Specifically, 3'-Chloro-2,2,2-trifluoroacetophenone has been employed in the development of antiviral and anticancer agents. Its incorporation into molecular structures often leads to enhanced binding to biological targets, thereby improving therapeutic efficacy.

A notable application of 3'-Chloro-2,2,2-trifluoroacetophenone is in the synthesis of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways and are frequently targeted in oncology research. By modifying the phenone core with chloro and trifluoromethyl groups, researchers have been able to develop inhibitors with improved selectivity and potency. For example, derivatives of this compound have shown promise in preclinical studies for their ability to inhibit aberrant signaling pathways associated with certain cancers.

The agrochemical industry has also benefited from the use of 3'-Chloro-2,2,2-trifluoroacetophenone. Its structural motifs are incorporated into herbicides and fungicides that exhibit enhanced activity against resistant strains of pests. The fluorine atoms contribute to the compounds' stability under environmental conditions while maintaining their efficacy against target organisms. This dual benefit has made such derivatives attractive for sustainable agricultural practices.

The synthesis of 3'-Chloro-2,2,2-trifluoroacetophenone typically involves multi-step organic reactions that highlight its synthetic utility. One common approach includes the Friedel-Crafts acylation of trifluoroacetic anhydride with chlorobenzene followed by functional group transformations. These synthetic strategies underscore the compound's role as a key intermediate in fine chemical manufacturing.

In conclusion, 3'-Chloro-2,2,2-trifluoroacetophenone (CAS No: 321-31-3) is a multifaceted compound with broad applications in pharmaceuticals and agrochemicals. Its unique structural features enable the development of innovative molecules with improved biological activity. As research continues to uncover new synthetic methodologies and applications, this compound is poised to remain a cornerstone in medicinal chemistry.